D-Glucose 6-phosphate barium*hydrate sig ma grade D-Glucose 6-phosphate barium*hydrate sig ma grade
Brand Name: Vulcanchem
CAS No.: 150400-00-3
VCID: VC21359987
InChI: InChI=1S/C6H13O9P.Ba/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);
SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O.[Ba]
Molecular Formula: C6H11BaO9P
Molecular Weight: 397.46 g/mol

D-Glucose 6-phosphate barium*hydrate sig ma grade

CAS No.: 150400-00-3

Cat. No.: VC21359987

Molecular Formula: C6H11BaO9P

Molecular Weight: 397.46 g/mol

* For research use only. Not for human or veterinary use.

D-Glucose 6-phosphate barium*hydrate sig ma grade - 150400-00-3

Specification

CAS No. 150400-00-3
Molecular Formula C6H11BaO9P
Molecular Weight 397.46 g/mol
Standard InChI InChI=1S/C6H13O9P.Ba/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);
Standard InChI Key LCXWGPPBDKBMLQ-UHFFFAOYSA-N
SMILES C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O.[Ba]
Canonical SMILES C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O.[Ba]

Introduction

Chemical Structure and Properties

D-Glucose 6-phosphate barium hydrate is a monosaccharide derivative with a phosphate group attached at the sixth carbon atom of glucose, specifically in the form of a barium salt. This compound is derived from D-(+)-glucose and exhibits specific structural characteristics that make it valuable for biochemical research.

Molecular Identification

The compound is characterized by the following chemical identifiers:

ParameterValue
CAS Number150400-00-3 or 58823-95-3
Molecular FormulaC₆H₁₁BaO₉P
Molecular Weight397.46 g/mol or 395.45 g/mol
IUPAC Name[(2R,3S,4S,5R,6R)-3,4,5,6-tetrahydroxyoxan-2-yl]methyl phosphate barium salt
Synonyms[6-O-Phosphono-κ²O,O'hexopyranosato(2-)]barium; D-glucose-6-phosphate monobarium salt

The chemical structure features a glucose molecule with a phosphate group attached to carbon-6, forming a barium salt which stabilizes the compound . This specific configuration contributes to its biochemical properties and reactivity.

Physical Properties

D-Glucose 6-phosphate barium hydrate Sigma grade appears as a white powder and is characterized by specific physical properties that influence its handling and application in laboratory settings . The barium salt form is particularly valued for its stability compared to other salt forms, making it suitable for long-term storage and consistent experimental results.

Biochemical Significance

Metabolic Pathway Involvement

D-Glucose 6-phosphate serves as a crucial intermediate in several metabolic pathways, particularly glycolysis and the pentose phosphate pathway. These pathways are fundamental for cellular energy production and biosynthetic processes.

Role in Cellular Processes

In mammals, glucose-6-phosphate (G6P) is formed by a kinase acting on glucose and plays multiple roles in metabolism . It can be:

  • Converted back to glucose by phosphatase enzymes

  • Incorporated into glycogen for storage

  • Directed into the Embden-Meyerhof pathway for energy production

  • Channeled into the 6-phosphogluconate pathway for nucleotide synthesis

Elevated blood glucose levels result in increased glucose-6-phosphate concentrations in liver, skeletal muscle, and adipose tissue, which activates glycogen synthase . Furthermore, G6P may be involved in the negative regulation of glycogen synthase phosphorylation via cyclic AMP-stimulated protein kinase, highlighting its regulatory function in carbohydrate metabolism .

Research Applications

Biochemical Research

The Sigma grade of D-Glucose 6-phosphate barium hydrate indicates that it meets stringent quality standards, making it suitable for precise scientific applications. This high-quality form is particularly valuable in enzymatic assays and metabolic studies where reproducibility and reliability are paramount.

Chiral Applications

D-Glucose 6-phosphate barium salt can be applied as a chiral reagent in various biochemical and synthetic applications . Its defined stereochemistry makes it useful for stereoselective reactions and as a standard in chromatographic analyses.

Separation Technology

The compound's tendency for separation has contributed to research in circulatory systems and treating liquids with solid sorbents . This property makes it valuable in various separation technologies and chromatographic applications.

MethodProcedureAdvantage
Acid-Base PrecipitationDissolving in dilute HCl and precipitating by neutralizationEffective for removing ionic impurities
Solvent PrecipitationDissolving in water, adding ethanol to precipitate, washing with ethanol and ether mixturesRemoves organic impurities

These purification methods ensure the high quality required for Sigma grade reagents, removing potential contaminants that might interfere with sensitive biochemical assays.

Comparison with Other Salt Forms

Alternative Salt Forms

D-Glucose 6-phosphate is available in several salt forms, each with distinct properties:

Salt FormCAS NumberMolecular WeightNotable Characteristics
Barium Salt58823-95-3395.45 g/molEnhanced stability, ease of handling
Disodium Salt3671-99-6304.10 g/mol (anhydrous)Higher water solubility (0.1 g/mL)
Dipotassium Salt5996-17-8 (anhydrous)Higher than sodium saltSimilar to sodium salt but with potassium counterions

The barium salt form offers advantages in terms of stability and handling, while the sodium and potassium salts may be preferred in applications where high solubility is required or when barium ions might interfere with the experimental system .

Structural Comparison

While maintaining the same glucose-6-phosphate backbone, these different salt forms exhibit variations in solubility, stability, and reactivity. The barium salt form is particularly noted for its stability, making it suitable for long-term storage and applications requiring consistent performance over time .

Analytical Methods

Quality control for Sigma grade D-Glucose 6-phosphate barium hydrate typically involves assessing purity through enzymatic assays and spectroscopic techniques. For comparison, the disodium salt form quality specifications include:

Quality ParameterSpecification
Enzymatic PurityApproximately 77% glucose-6-P
Contaminants<0.2% glucose (enzymatic)
Composition77% glucose-6-P, 13% sodium, 8% water

Similar rigorous quality control would be applied to the barium salt form to ensure it meets Sigma grade standards .

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